N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide

• IUPAC Name: 2,6-dimethoxy-N-[4-(2-propan-2-ylimidazol-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H23N3O3/c1-14(2)20-22-12-13-24(20)16-10-8-15(9-11-16)23-21(25)19-17(26-3)6-5-7-18(19)27-4/h5-14H,1-4H3,(H,23,25)
• InChI Key: MVLZMIQEOXZDNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1C2=CC=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It was first synthesized in the late 1990s and has since been used extensively in scientific research to study the role of the D4 receptor in various physiological and pathological processes.

Mechanism of Action

N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide is a selective antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex, striatum, and limbic system. The D4 receptor is involved in the regulation of dopamine release and the modulation of neuronal activity. By blocking the effects of dopamine on the D4 receptor, N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide can alter the activity of these neural circuits, leading to changes in behavior and cognition.
Biochemical and Physiological Effects:
N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide has been shown to have a number of biochemical and physiological effects in laboratory experiments. It can decrease dopamine release in the prefrontal cortex and striatum, which can lead to changes in behavior and cognition. It can also alter the activity of other neurotransmitter systems, such as the serotonin and glutamate systems, which can have downstream effects on behavior and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide in laboratory experiments is its selectivity for the D4 receptor, which allows researchers to specifically target this receptor and study its effects. However, one limitation is that it can be difficult to interpret the results of experiments using N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide, as the D4 receptor is involved in a complex network of neural circuits and neurotransmitter systems. Additionally, the effects of N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide may vary depending on the specific experimental conditions, such as the dose and route of administration.

Future Directions

There are several future directions for research using N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide. One area of interest is the role of the D4 receptor in addiction and substance abuse. Another area of interest is the role of the D4 receptor in social behavior and cognition, particularly in disorders such as autism and schizophrenia. Additionally, researchers may investigate the potential therapeutic applications of N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide in various neurological and psychiatric disorders.

Scientific Research Applications

N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide has been widely used in scientific research to study the role of the D4 receptor in various physiological and pathological processes, including addiction, schizophrenia, and Parkinson's disease. It has been shown to block the effects of dopamine on the D4 receptor, which can help researchers better understand the mechanisms underlying these conditions. N-[4-(2-isopropyl-1H-imidazol-1-yl)phenyl]-2,6-dimethoxybenzamide has also been used to investigate the role of the D4 receptor in social behavior, cognition, and memory.